Cas no 560088-66-6 ([2-[2-(2-HYDROXY-ETHOXY)-ETHOXY]-ETHYL]-CARBAMIC ACID 9H-FLUOREN-9-YLMETHYL ESTER)

• Product Name: [2-[2-(2-HYDROXY-ETHOXY)-ETHOXY]-ETHYL]-CARBAMIC ACID 9H-FLUOREN-9-YLMETHYL ESTER
• CAS No: 560088-66-6
• MF: C₂₁H₂₅NO₅
• MW: 371.426906347275
• CID: 891561
• PubChem ID: 17039577
• Update Time: 2025-05-23

[2-[2-(2-HYDROXY-ETHOXY)-ETHOXY]-ETHYL]-CARBAMIC ACID 9H-FLUOREN-9-YLMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• [2-[2-(2-HYDROXY-ETHOXY)-ETHOXY]-ETHYL]-CARBAMIC ACID 9H-FLUOREN-9-YLMETHYL ESTER
• 9H-fluoren-9-ylmethyl N-[2-[2-(2-hydroxyethoxy)ethoxy]ethyl]carbamate
• OG002
• G85214
• Fmoc-NH-PEG-OH, MW 10,000
• Carbamic-acid,[2-[2-(2-hydroxyethoxy)ethoxy]ethyl],9H-fluoren-9-ylmethyl-ester-(9CI)
• EN300-12577315
• HY-W143484
• Fmoc-NH-PEG-OH, MW 3,400
• N-(9-fluorenylmethoxycarbonyl)-8-amino-3,6-dioxaoctan-1-ol
• CS-0205508
• BP-25986
• Fmoc-NH-PEG-OH, MW 2,000
• 560088-66-6
• (9H-fluoren-9-yl)methyl N-{2-[2-(2-hydroxyethoxy)ethoxy]ethyl}carbamate
• (9H-Fluoren-9-yl)methyl (2-(2-(2-hydroxyethoxy)ethoxy)ethyl)carbamate
• DTXSID00588853
• Fmoc-PEG3-alcohol
• (9H-Fluoren-9-yl)methyl(2-(2-(2-hydroxyethoxy)ethoxy)ethyl)carbamate
• BP-25987
• Fmoc-NH-PEG-OH,MW 2K
• (9H-Fluoren-9-yl)methyl {2-[2-(2-hydroxyethoxy)ethoxy]ethyl}carbamate
• BP-25984
• Fmoc-NH-PEG-OH, MW 1,000
• Fmoc-NH-PEG-OH, MW 5,000
• AB46000
• DA-63563
• MFCD08669697
• [2-[2-(2-Hydroxyethoxy)ethoxy]ethyl]carbamic acid 9H-fluoren-9-ylmethyl ester
• BP-25988
• SCHEMBL13671094
• Fmoc-AEEA-ol
• BP-25985

• Inchi： 1S/C21H25NO5/c23-10-12-26-14-13-25-11-9-22-21(24)27-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20,23H,9-15H2,(H,22,24)
• InChI Key： OKWGKDNHZKUFBX-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCO)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 371.17300
• Monoisotopic Mass: 371.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.208
• Boiling Point: 581.5°C at 760 mmHg
• Flash Point: 305.5°C
• Refractive Index: 1.572
• PSA: 77.02000
• LogP: 2.94150

Additional information on [2-[2-(2-HYDROXY-ETHOXY)-ETHOXY]-ETHYL]-CARBAMIC ACID 9H-FLUOREN-9-YLMETHYL ESTER

Research Briefing on [2-[2-(2-HYDROXY-ETHOXY)-ETHOXY]-ETHYL]-CARBAMIC ACID 9H-FLUOREN-9-YLMETHYL ESTER (CAS: 560088-66-6)

This research briefing provides an in-depth analysis of the latest advancements and applications of [2-[2-(2-HYDROXY-ETHOXY)-ETHOXY]-ETHYL]-CARBAMIC ACID 9H-FLUOREN-9-YLMETHYL ESTER (CAS: 560088-66-6), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound, known for its role as a protecting group in peptide synthesis, has recently been the subject of several studies exploring its utility in drug development and bioconjugation strategies.

Recent studies have highlighted the compound's stability and reactivity under various conditions, making it a valuable tool for the synthesis of complex biomolecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in facilitating the controlled release of active pharmaceutical ingredients (APIs) in targeted drug delivery systems. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and functional performance.

Another key area of research involves the compound's application in solid-phase peptide synthesis (SPPS). A 2022 paper in Organic & Biomolecular Chemistry detailed its use as a versatile protecting group for amino acids, enabling the efficient synthesis of peptides with high purity and yield. The researchers emphasized the compound's compatibility with Fmoc (9-fluorenylmethoxycarbonyl) chemistry, a widely adopted method in peptide synthesis.

In addition to its synthetic applications, recent investigations have explored the compound's potential in bioconjugation. A 2023 study in Bioconjugate Chemistry reported its successful use in linking peptides to nanoparticles, enhancing the stability and bioavailability of therapeutic agents. The study also highlighted the compound's low toxicity profile, a critical factor for its adoption in clinical settings.

Looking ahead, ongoing research aims to further optimize the compound's properties for broader applications in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative uses for this versatile molecule, particularly in the design of next-generation therapeutics.